Cas no 1864125-13-2 (1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1864125-13-2
• MF: C₆H₉ClN₂O₃S
• MW: 224.665259122849
• CID: 6295798
• PubChem ID: 165600814
• Update Time: 2025-05-26

1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride
• EN300-1585086
• 1864125-13-2

• Inchi： 1S/C6H9ClN2O3S/c1-12-5-4-9-6(2-3-8-9)13(7,10)11/h2-3H,4-5H2,1H3
• InChI Key： KAUNFFAAOIMRDM-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1CCOC)(=O)=O

Computed Properties

• Exact Mass: 224.0022410g/mol
• Monoisotopic Mass: 224.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride

Comprehensive Overview of 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1864125-13-2)

1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 1864125-13-2) is a specialized sulfonyl chloride derivative that has garnered significant attention in the fields of pharmaceutical synthesis and organic chemistry. This compound, characterized by its unique pyrazole core and methoxyethyl side chain, serves as a versatile intermediate for the development of novel bioactive molecules. Its molecular structure, combining a sulfonyl chloride functional group with a heterocyclic framework, makes it particularly valuable for cross-coupling reactions and drug discovery applications.

In recent years, the demand for high-purity intermediates like 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride has surged, driven by advancements in targeted therapy and small-molecule drug development. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods to produce such compounds with minimal environmental impact. This aligns with the growing trend of green chemistry, where reducing waste and optimizing atom economy are prioritized. The compound's CAS No. 1864125-13-2 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in cutting-edge research.

One of the standout features of 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride is its role in medicinal chemistry. The pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, particularly those targeting inflammatory diseases and metabolic disorders. The addition of a sulfonyl chloride group enhances its reactivity, enabling efficient conjugation with amines or alcohols to form sulfonamides or sulfonate esters, respectively. These derivatives are pivotal in designing enzyme inhibitors and receptor modulators, making this compound a cornerstone in drug discovery pipelines.

From a synthetic chemistry perspective, 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride offers exceptional versatility. Its electron-rich pyrazole ring facilitates electrophilic aromatic substitution reactions, while the methoxyethyl side chain improves solubility in polar solvents. This dual functionality is highly sought after in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. Moreover, the compound's stability under ambient conditions ensures ease of handling, a critical factor for industrial-scale production.

The application of 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride extends beyond pharmaceuticals. It is also employed in agrochemical research for the synthesis of crop protection agents and herbicides. The sulfonyl chloride group's reactivity allows for the creation of bioactive conjugates that can target specific plant pathogens. This has led to increased interest from agricultural biotechnology companies seeking to develop next-generation pesticides with improved efficacy and environmental safety profiles.

In the context of material science, 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride has shown promise as a building block for functional polymers. Its ability to undergo polycondensation reactions with diols or diamines opens avenues for creating sulfonated polymers with applications in ion-exchange membranes and proton conductors. These materials are crucial for energy storage technologies, such as fuel cells and batteries, addressing the global push toward renewable energy solutions.

Quality control and analytical characterization of 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride are paramount for ensuring its suitability in high-value applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers often highlight batch-to-batch consistency and regulatory compliance as key selling points, catering to the stringent requirements of pharmaceutical GMP and research-grade chemicals.

As the scientific community continues to explore the potential of 1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride, its CAS No. 1864125-13-2 remains a focal point in patent filings and academic publications. The compound's adaptability across multiple disciplines underscores its importance in modern chemistry. Whether in drug development, agricultural innovation, or advanced materials, this sulfonyl chloride derivative exemplifies the intersection of scientific ingenuity and practical utility.